Cas no 1785600-60-3 (1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride)

• Product Name: 1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride
• CAS No: 1785600-60-3
• MF: C₉H₁₁BrClF₂N
• MW: 286.544147729874
• CID: 6442368
• PubChem ID: 134818886
• Update Time: 2025-05-20

1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride
• 1785600-60-3

• Inchi： 1S/C9H10BrF2N.ClH/c1-6(13)9(11,12)7-2-4-8(10)5-3-7;/h2-6H,13H2,1H3;1H
• InChI Key： ALMHXOGKAKCKPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)N)(F)F.Cl

Computed Properties

• Exact Mass: 284.97315g/mol
• Monoisotopic Mass: 284.97315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride

1-(4-Bromophenyl)-1,1-difluoropropan-2-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1785600-60-3, commonly referred to as 1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a bromophenyl group, a difluoropropanamine moiety, and a hydrochloride counterion. The bromophenyl group contributes to the molecule's aromaticity and electronic properties, while the difluoropropanamine portion introduces fluorine atoms, enhancing its chemical reactivity and stability. The presence of the hydrochloride ion ensures the compound exists in its protonated form, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The difluoropropanamine group in this compound has been shown to exhibit unique pharmacokinetic properties, making it a valuable component in the development of new pharmaceutical agents. Additionally, the bromophenyl group has been linked to enhanced bioavailability and selectivity in drug delivery systems. Researchers have also explored the use of this compound as a precursor for synthesizing advanced materials, such as fluorinated polymers and nanomaterials.

From a structural perspective, 1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride exhibits a complex interplay between its aromatic and aliphatic components. The bromine atom in the phenyl ring contributes to the molecule's electronic density, influencing its reactivity in both organic and inorganic reactions. The two fluorine atoms on the propanamine chain provide additional electron-withdrawing effects, which can be exploited in various chemical transformations. This combination of structural features makes the compound highly versatile and adaptable to different synthetic pathways.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing fluorinated aromatic compounds like this one. Traditional methods often involved multi-step reactions with low yields, but modern techniques leverage catalytic processes and microwave-assisted synthesis to achieve higher purity and productivity. These innovations have significantly reduced production costs and improved scalability, making compounds like 1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride more accessible for research and industrial applications.

In terms of applications, this compound has found utility in several fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Its fluorinated structure enhances drug-like properties such as lipophilicity and permeability across biological membranes. In materials science, researchers have utilized this compound as a building block for constructing advanced materials with tailored electronic and mechanical properties. For instance, it has been employed in the development of fluorinated polymers with improved thermal stability and chemical resistance.

The study of fluorinated aromatic compounds has also extended into environmental chemistry. Scientists are investigating their behavior in natural ecosystems and their potential impact on aquatic life. Preliminary findings suggest that these compounds exhibit moderate biodegradability under specific environmental conditions. However, further research is required to fully understand their long-term ecological implications.

In conclusion, 1-(4-Bromophenyl)-1,1-difluoropropan-2-amine hydrochloride represents a significant advancement in modern chemistry due to its unique structure and diverse applications. Its role as an intermediate in pharmaceutical synthesis and its potential in materials science highlight its importance across multiple disciplines. As research continues to uncover new properties and uses for this compound, it is poised to play an even greater role in shaping future innovations.